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The table below summarizes the key quantitative data available for SNIPER(BRD)-1 from the search results

[1] [2].

Parameter Value Reference / Source

Molecular Weight 1056.73 g/mol [1] [2]

CAS Number 2095244-54-3 [1] [2]

Molecular Formula C₅₃H₆₆ClN₉O₈S₂ [1] [2]

| Targets & IC₅₀ | cIAP1: 6.8 nM cIAP2: 17 nM XIAP: 49 nM BRD4: Degraded via ubiquitin-proteasome

pathway | [1] [2] | | Recommended Stock Solvent | DMSO | [1] |

Stock Solution Preparation in DMSO

The following protocol is adapted from supplier data for preparing a standard concentrated stock solution in

DMSO for in vitro studies [1].

Calculation: Determine the mass of SNIPER(BRD)-1 needed to achieve your desired stock

concentration. For example, to prepare a 10 mM stock solution, you would need 10.6 mg of the
compound per 1 mL of DMSO.
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Weighing: Accurately weigh the required amount of SNIPER(BRD)-1 using an analytical balance.

Dissolution: Transfer the weighed compound to a suitable vial. Add the calculated volume of freshly
opened, high-purity DMSO to the vial.

Mixing: Vortex or sonicate the mixture until the solid is completely dissolved, yielding a clear solution.
The supplier notes that the solution may require ultrasonication to aid dissolution and that

hygroscopic DMSO can impact solubility [1].
Aliquoting and Storage: Immediately aliquot the stock solution into small, single-use vials to

minimize freeze-thaw cycles.
Storage Conditions: Store the aliquots at -20°C or -80°C under an inert atmosphere (e.g.,
nitrogen). The supplier recommends storage at -20°C for 1 month or -80°C for 6 months when
stored under nitrogen [1].

In Vitro Application and Workflow

The search results include specific data on the use of SNIPER(BRD)-1 in LNCaP prostate cancer cells,

which can serve as a reference for your experimental design [1].

Reported Treatment Conditions (in LNCaP cells) [1]:

Cell Line: LNCaP cells.

Concentrations Tested: 0, 0.003, 0.01, 0.03, 0.1, 0.3, and 1 μM.
Incubation Time: 6 hours and 24 hours.

Result: Significant reduction in the protein levels of BRD4, cIAP1, and XIAP was observed, as
determined by western blot analysis.

The following diagram illustrates the typical workflow for preparing and using SNIPER(BRD)-1 in a cell-

based experiment, based on standard laboratory practice and the information above.
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Critical Considerations for Researchers

Solubility and Handling: SNIPER(BRD)-1 has limited solubility in aqueous buffers. All working
solutions for in vitro assays must be prepared by diluting the DMSO stock into the cell culture

medium. The final DMSO concentration in the cell culture should be kept as low as possible (typically
≤0.1%) to avoid solvent toxicity [1].

Stability: As with many bioactive compounds, SNIPER(BRD)-1 is sensitive to repeated freeze-thaw
cycles and prolonged exposure to air or moisture. Aliquoting and storage under nitrogen are crucial

for maintaining its stability over time [1].
Lack of In Vivo Data: The current search results provide a protocol for preparing an in vivo solution

(10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline) but do not include any experimental data or
results from animal studies using this formulation [1]. This protocol should be used with caution and

validated for your specific research model.

I hope these application notes provide a solid foundation for your work. Should you require further details on

a specific aspect of your experimental design, feel free to ask!

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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